Cas no 78630-48-5 (1-Pentanesulfonothioic acid, S-pentyl ester)

• Product Name: 1-Pentanesulfonothioic acid, S-pentyl ester
• CAS No: 78630-48-5
• MF: C₁₀H₂₂O₂S₂
• MW: 238.410480976105
• CID: 534212
• PubChem ID: 12665383
• Update Time: 2025-04-19

1-Pentanesulfonothioic acid, S-pentyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pentanesulfonothioic acid, S-pentyl ester
• 1-pentylsulfonylsulfanylpentane
• DTXSID50506168
• S-Pentyl pentane-1-sulfonothioate
• SCHEMBL9715516
• 78630-48-5

• Inchi： 1S/C10H22O2S2/c1-3-5-7-9-13-14(11,12)10-8-6-4-2/h3-10H2,1-2H3
• InChI Key： PXEZIIYEJPYSSG-UHFFFAOYSA-N
• SMILES： S(CCCCC)(=O)(=O)SCCCCC

Computed Properties

• Exact Mass: 238.10612229g/mol
• Monoisotopic Mass: 238.10612229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfonyls
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls